4-hydroxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-oxo-8-(trifluoromethyl)-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C14H9F3N4O2S/c1-6-20-21-13(24-6)19-12(23)8-5-18-10-7(11(8)22)3-2-4-9(10)14(15,16)17/h2-5H,1H3,(H,18,22)(H,19,21,23)
• InChI Key: KBBDITSERJXLED-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CNC3=C(C2=O)C=CC=C3C(F)(F)F
• Molecular Formula: C14H9F3N4O2S
• Molecular Weight: 354.31 g/mol

Description

“4-hydroxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide” is a chemical compound. Its molecular formula is C14H9F3N4O2S.

Scientific Research Applications

Synthesis and Potential Antimicrobial Applications

This compound is part of a broader class of chemicals synthesized for their potential antimicrobial properties. For instance, novel pyrazolo[3,4-d]pyrimidine derivatives have been synthesized, showing promising antibacterial and antifungal activities (Holla, Mahalinga, Karthikeyan, Akberali, & Shetty, 2006). Such compounds have been prepared through reactions involving quinoline derivatives, suggesting the versatility of quinoline frameworks in generating potentially beneficial antimicrobial agents.

Antitumor Activities

Another critical area of research has been the evaluation of quinoline derivatives for antitumor properties. Thiazolo[5,4-b]quinoline derivatives, for example, have been synthesized and tested in vitro against several cancer cell lines, identifying structural features essential for significant antitumor activity (Alvarez-Ibarra, Fernández-Granda, Quiroga, Carbonell, Cárdenas, & Giralt, 1997). These findings underscore the potential of quinoline derivatives in cancer research and treatment.

Photocatalytic and Magnetic Properties

The introduction of quinoline-imidazole-monoamide ligands into octamolybdate-based complexes has led to the synthesis of compounds with remarkable electrocatalytic, photocatalytic, and magnetic properties (Li, Wang, Xu, Chang, Liu, Lin, & Wang, 2020). These compounds demonstrate the potential of quinoline derivatives in applications beyond biological activity, including material science and catalysis.

Synthesis and Transformations for Various Applications

The synthesis and transformations of quinoline derivatives have been explored for various applications, including the preparation of carbohydrazides and their potential uses in creating new compounds with biological activities (Aleksanyan & Hambardzumyan, 2019). Such synthetic pathways enable the development of diverse quinoline-based compounds with tailored properties for specific scientific applications.